Cas no 2228598-26-1 (1-(3-fluoro-4-methylphenyl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(3-fluoro-4-methylphenyl)-N-methylcyclopropan-1-amine
• CAS No: 2228598-26-1
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 6308098
• PubChem ID: 165628428
• Update Time: 2025-05-27

1-(3-fluoro-4-methylphenyl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-4-methylphenyl)-N-methylcyclopropan-1-amine
• EN300-1797753
• 2228598-26-1

• Inchi： 1S/C11H14FN/c1-8-3-4-9(7-10(8)12)11(13-2)5-6-11/h3-4,7,13H,5-6H2,1-2H3
• InChI Key： XCGLLXBOEVTQSC-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C1(CC1)NC

Computed Properties

• Exact Mass: 179.111027613g/mol
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Additional information on 1-(3-fluoro-4-methylphenyl)-N-methylcyclopropan-1-amine

Research Brief on 1-(3-fluoro-4-methylphenyl)-N-methylcyclopropan-1-amine (CAS: 2228598-26-1)

1-(3-fluoro-4-methylphenyl)-N-methylcyclopropan-1-amine (CAS: 2228598-26-1) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropylamine scaffold and fluorinated aromatic moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

The synthesis of 1-(3-fluoro-4-methylphenyl)-N-methylcyclopropan-1-amine involves a multi-step process, starting with the preparation of the cyclopropane ring followed by the introduction of the fluorinated aromatic group. Advanced techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to achieve high yields and enantiomeric purity. The compound's structural features, including the fluorine atom and the methyl group on the phenyl ring, are critical for its binding affinity and selectivity toward biological targets.

Recent pharmacological studies have demonstrated that 1-(3-fluoro-4-methylphenyl)-N-methylcyclopropan-1-amine exhibits significant activity as a modulator of serotonin and dopamine receptors. In vitro assays using human recombinant receptors revealed its high affinity for the 5-HT2A and D2 receptors, suggesting potential applications in the treatment of psychiatric disorders such as schizophrenia and depression. Additionally, the compound's ability to cross the blood-brain barrier (BBB) has been confirmed through in vivo studies, further supporting its CNS-targeted therapeutic potential.

In preclinical models, 1-(3-fluoro-4-methylphenyl)-N-methylcyclopropan-1-amine has shown promising results in behavioral assays. For instance, in rodent models of anxiety and depression, the compound exhibited anxiolytic and antidepressant-like effects at low doses, with minimal side effects. These findings highlight its potential as a safer alternative to existing therapeutics, which often suffer from adverse effects such as sedation or metabolic disturbances.

Despite these encouraging results, further research is needed to fully elucidate the compound's mechanism of action and optimize its pharmacokinetic profile. Current efforts are focused on structure-activity relationship (SAR) studies to identify derivatives with improved efficacy and safety. Additionally, toxicology studies are underway to assess the compound's long-term effects and potential for clinical translation.

In conclusion, 1-(3-fluoro-4-methylphenyl)-N-methylcyclopropan-1-amine (CAS: 2228598-26-1) represents a promising candidate for the development of novel CNS therapeutics. Its unique chemical structure, combined with its favorable pharmacological properties, positions it as a valuable lead compound for further investigation. Continued research in this area is expected to yield significant advancements in the treatment of psychiatric and neurological disorders.